Cas no 1158049-15-0 (1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine)

• Product name: 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine
• CAS No: 1158049-15-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 4573902

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanamine
• 1H-Pyrazole-4-methanamine, 1-methyl-3-(1-methylethyl)-
• 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine

• Inchi： 1S/C8H15N3/c1-6(2)8-7(4-9)5-11(3)10-8/h5-6H,4,9H2,1-3H3
• InChI Key： QXAWBMLPFWBBNE-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CN)C(C(C)C)=N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 246.3±25.0 °C at 760 mmHg
• Flash Point: 102.8±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine

Recent Advances in the Study of 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine (CAS: 1158049-15-0)

1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine (CAS: 1158049-15-0) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a compound of interest for researchers in academia and industry alike.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The research highlighted its unique structural features, which allow for efficient modification to target specific kinase pathways implicated in cancer and inflammatory diseases. The study demonstrated that derivatives of 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine exhibited promising inhibitory activity against several kinases, including JAK2 and EGFR, with IC50 values in the nanomolar range.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the compound's potential as a scaffold for developing central nervous system (CNS) therapeutics. The research team synthesized a series of analogs and evaluated their binding affinity to various neurotransmitter receptors. Their findings suggested that certain derivatives could selectively modulate serotonin and dopamine receptors, indicating potential applications in treating neurological disorders such as depression and Parkinson's disease.

In addition to its pharmacological potential, advancements in the synthetic chemistry of 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine have been reported. A 2024 study in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces production costs. This development is particularly significant for industrial applications, where efficient and cost-effective synthesis is critical for large-scale production.

Ongoing research continues to explore the broader applications of this compound. For instance, a recent preprint on ChemRxiv discussed its use in developing fluorescent probes for cellular imaging. The study demonstrated that functionalized derivatives of 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine could serve as effective tools for visualizing intracellular processes, offering new insights into cell biology and drug-target interactions.

In conclusion, 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanamine (CAS: 1158049-15-0) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications span from kinase inhibition and CNS therapeutics to synthetic methodology and imaging probes. As research progresses, this compound is likely to play an increasingly important role in the development of new drugs and biochemical tools.